Cas no 2097935-41-4 (1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride)

• Product Name: 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride
• CAS No: 2097935-41-4
• MF: C₁₄H₁₆Cl₂F₂N₂
• MW: 321.193048477173
• CID: 6147945
• PubChem ID: 126850268
• Update Time: 2025-06-22

1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride
• AKOS040695146
• 1,1-bis[(3-fluorophenyl)methyl]hydrazine;dihydrochloride
• 1,1-Bis(3-fluorobenzyl)hydrazine dihydrochloride
• F2199-0525
• 2097935-41-4
• 1,1-bis[(3-fluorophenyl)methyl]hydrazine dihydrochloride

• Inchi： 1S/C14H14F2N2.2ClH/c15-13-5-1-3-11(7-13)9-18(17)10-12-4-2-6-14(16)8-12;;/h1-8H,9-10,17H2;2*1H
• InChI Key： BJFAQTIEFXLWDW-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=CC=CC(=C1)CN(CC1C=CC=C(C=1)F)N

Computed Properties

• Exact Mass: 320.0658602g/mol
• Monoisotopic Mass: 320.0658602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride

Comprehensive Overview of 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride (CAS No. 2097935-41-4)

1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride (CAS No. 2097935-41-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a hydrazine core substituted with two 3-fluorophenyl groups, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorination plays a critical role in optimizing drug performance. The compound's dihydrochloride salt form further improves its solubility, a key factor in formulation development for oral or injectable drugs.

The synthesis of 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its purity and stability are rigorously validated using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These quality control measures ensure reproducibility in research settings, addressing the industry's need for reliable chemical building blocks.

From an industrial perspective, 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, reflecting broader environmental concerns in chemical manufacturing. This resonates with the increasing popularity of search terms like "eco-friendly fluorination methods" and "sustainable pharmaceutical intermediates" in scientific literature and patent databases.

Another area of interest is the compound's potential role in neurodegenerative disease research. The 3-fluorophenyl moieties may interact with neurotransmitter receptors, making it a candidate for studying Parkinson's disease or Alzheimer's disease pathways. This connection to neurological disorders—a highly searched topic in medical and AI-driven research platforms—adds to its relevance in contemporary biomedical studies.

In material science, the fluorinated aromatic structure of 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride offers possibilities for developing advanced polymers with improved thermal and chemical resistance. Such applications are frequently queried in engineering forums under terms like "high-performance fluoropolymers" and "aromatic hydrazine derivatives", highlighting cross-disciplinary utility.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling protocols for hydrazine derivatives are emphasized in safety data sheets (SDS). This aligns with laboratory search trends focusing on "safe handling of fluorinated compounds" and "chemical storage best practices", ensuring workplace safety remains a priority.

Future research directions for 1,1-bis(3-fluorophenyl)methylhydrazine dihydrochloride may explore its structure-activity relationships (SAR) in greater depth, particularly through computational modeling and AI-assisted drug design. These methodologies, frequently searched in conjunction with "cheminformatics" and "molecular docking", could unlock new therapeutic applications for this versatile compound.